Cas no 1261945-46-3 (4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol)

• Product Name: 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol
• CAS No: 1261945-46-3
• MF: C₁₂H₈FNO₄
• MW: 249.194626808167
• MDL: MFCD18315898
• CID: 2765172
• PubChem ID: 53221628
• Update Time: 2025-06-25

4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3'-nitro[1,1'-biphenyl]-3,4'-diol
• 4-(3-FLUORO-5-HYDROXYPHENYL)-2-NITROPHENOL
• 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, 95%
• MFCD18315898
• DTXSID80686245
• 1261945-46-3
• 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol

• MDL： MFCD18315898
• Inchi： 1S/C12H8FNO4/c13-9-3-8(4-10(15)6-9)7-1-2-12(16)11(5-7)14(17)18/h1-6,15-16H
• InChI Key： XRDRUVSWZNWPQS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=C(C=1)[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 249.04373590Da
• Monoisotopic Mass: 249.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.3Ų

Additional information on 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol

Introduction to 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol (CAS No. 1261945-46-3) and Its Emerging Applications in Chemical Biology

The compound 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, identified by the CAS number 1261945-46-3, represents a significant molecule of interest in the realm of chemical biology and pharmaceutical research. Its unique structural features—comprising a nitro group, a fluoro substituent, and hydroxyl functionalities—endow it with distinct chemical properties that make it a valuable candidate for various applications, particularly in the development of bioactive molecules and therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in drug design. The presence of a fluoro group at the 3-position of the phenyl ring in 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol contributes to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes are particularly relevant in the context of designing small-molecule inhibitors targeting enzyme-catalyzed reactions, which are pivotal in modulating biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration.

The hydroxy group at the 5-position further enhances the compound's reactivity, enabling it to participate in hydrogen bonding interactions with biological targets. This feature is particularly advantageous in designing molecules that require precise spatial orientation within a binding pocket, such as those interacting with kinases or transcription factors. Moreover, the nitro group at the 2-position introduces electrophilic characteristics, facilitating further derivatization through reduction or condensation reactions. These structural motifs collectively make 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol a versatile scaffold for exploring novel pharmacological entities.

In light of these properties, recent studies have demonstrated its potential utility as an intermediate in synthesizing novel therapeutic agents. For instance, researchers have leveraged its scaffold to develop inhibitors of specific enzymes implicated in metabolic disorders. The fluoro and hydroxy substituents play critical roles in modulating enzyme-substrate interactions, leading to improved efficacy and selectivity. Additionally, preliminary investigations suggest that derivatives of this compound exhibit promising anti-inflammatory properties by interfering with key signaling pathways involved in immune responses.

The role of nitroaromatic compounds in medicinal chemistry has been well-documented, with their ability to act as pharmacophores across multiple therapeutic areas. The nitro group in 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol can be selectively reduced to an amine derivative, which can then be further functionalized to introduce additional pharmacological properties. This adaptability has made it a valuable building block for drug discovery programs aimed at addressing unmet medical needs.

Emerging research also highlights its potential applications in diagnostic imaging and biosensing. The unique electronic properties conferred by the nitro and fluoro groups enable this compound to interact with spectroscopic probes, making it suitable for developing high-resolution imaging agents for preclinical studies. Furthermore, its ability to undergo selective chemical modifications allows for the creation of biosensors that can detect specific biological markers with high sensitivity.

The synthesis of 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated fluorination techniques, have been employed to streamline the process. These methods not only enhance efficiency but also minimize waste generation, aligning with sustainable chemistry principles.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. The integration of quantum mechanical calculations with molecular dynamics simulations has provided insights into how the fluoro, hydroxy, and nitro groups influence binding affinity and specificity. Such computational approaches are indispensable in modern drug discovery pipelines, enabling researchers to predictably design molecules with desired pharmacological profiles.

The growing interest in fluorinated compounds stems from their ability to modulate physicochemical properties such as lipophilicity and polar surface area (PSA). In 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol, these factors are carefully balanced to optimize oral bioavailability while minimizing off-target effects. This balance is critical for developing drugs that exhibit both potency and safety profiles suitable for clinical translation.

Future directions in research may explore its potential as a lead compound for antiviral applications. The structural motifs present in this molecule could be exploited to design inhibitors targeting viral proteases or polymerases, which are essential for viral replication cycles. Preliminary data suggest that certain derivatives exhibit inhibitory activity against model viral systems, warranting further investigation into their antiviral potential.

Additionally, its role as a precursor for more complex heterocyclic scaffolds is being explored. By incorporating this compound into libraries designed for high-throughput screening (HTS), researchers aim to identify novel bioactive molecules with therapeutic relevance. The combination of its structural versatility with advanced synthetic techniques positions 4-(3-Fluoro-5-hydroxyphenyl)-2-nitrophenol as a cornerstone molecule in contemporary medicinal chemistry endeavors.